N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide

• IUPAC Name: N-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-pyridin-3-ylacetamide
• InChI: InChI=1S/C12H13N3O2/c1-9-11(8-15-17-9)7-14-12(16)5-10-3-2-4-13-6-10/h2-4,6,8H,5,7H2,1H3,(H,14,16)
• InChI Key: FECDTJDWRASMME-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NO1)CNC(=O)CC2=CN=CC=C2
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide, also known as MIA-3, is a chemical compound that has gained attention in the field of scientific research due to its potential use in treating various diseases.

Mechanism of Action

The mechanism of action of N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide involves its ability to modulate various signaling pathways in the body, including the PI3K/Akt/mTOR pathway and the NF-κB pathway. N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide has been found to inhibit the activation of these pathways, leading to the inhibition of cell growth and the induction of apoptosis.
Biochemical and Physiological Effects:
N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide has been found to have various biochemical and physiological effects on the body. In cancer research, N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide has been found to inhibit tumor growth and induce apoptosis in cancer cells. In Alzheimer's and Parkinson's disease research, N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide has been found to have neuroprotective effects by reducing oxidative stress and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide in lab experiments is its ability to inhibit cell growth and induce apoptosis in cancer cells. Another advantage is its neuroprotective effects in Alzheimer's and Parkinson's disease research. However, a limitation of using N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide in lab experiments is its potential toxicity and side effects, which need to be further studied and evaluated.

Future Directions

For N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide research include further studies on its potential use in treating other diseases, such as diabetes and cardiovascular disease. Additionally, further studies are needed to evaluate the toxicity and side effects of N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide and to determine its optimal dosage and administration route. Finally, more research is needed to elucidate the mechanism of action of N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide and to identify other signaling pathways that it may modulate.

Synthesis Methods

The synthesis of N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide involves the reaction of 5-methylisoxazole-4-carboxaldehyde with 3-pyridylacetic acid in the presence of ammonium acetate and acetic anhydride. The resulting product is then purified through column chromatography to obtain pure N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide.

Scientific Research Applications

N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide has been studied for its potential use in treating various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide has been found to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's and Parkinson's disease research, N-((5-methylisoxazol-4-yl)methyl)-2-(pyridin-3-yl)acetamide has been found to have neuroprotective effects by reducing oxidative stress and inflammation.